Cas no 856925-72-9 (Deoxy Blebbistatin)

• Product Name: Deoxy Blebbistatin
• CAS No: 856925-72-9
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 706615
• PubChem ID: 3391845
• Update Time: 2024-12-09

Deoxy Blebbistatin Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[2,3-b]quinolin-4-one,1,2,3,9-tetrahydro-6-methyl-1-phenyl-
• 6-methyl-1-phenyl-3,3a-dihydro-2H-pyrrolo[2,3-b]quinolin-4-one
• DEOXYBLEBBISTATIN
• 1,2,3,9-Tetrahydro-6-methyl-1-phenyl-4H-pyrrolo[2,3-b]quinolin-4-one
• 6-methyl-1-phenyl-1,2,3,3a-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
• 6-methyl-1-phenyl-1,2,3,9-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
• 6-methyl-1-phenyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4(9H)-one
• Deoxy Blebbistatin
• SCHEMBL20063985
• 856925-72-9
• AKOS030255498
• DTXSID20392075

• Inchi： 1S/C18H16N2O/c1-12-7-8-16-15(11-12)17(21)14-9-10-20(18(14)19-16)13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3,(H,19,21)
• InChI Key： RBHOGGBFJPVUJO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(=O)C2CCN(C3=CC=CC=C3)C1=2

Computed Properties

• Exact Mass: 276.12600
• Monoisotopic Mass: 276.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 126-128°C
• Boiling Point: 465.7±55.0 °C at 760 mmHg
• Flash Point: 235.4±31.5 °C
• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）
• PSA: 36.10000
• LogP: 3.59570
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Deoxy Blebbistatin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer